Cas no 2138041-01-5 (4,6,10-Trioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene-12-carboxylic acid)

• Product Name: 4,6,10-Trioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene-12-carboxylic acid
• CAS No: 2138041-01-5
• MF: C₁₀H₆O₅
• MW: 206.151643276215
• CID: 6142958
• PubChem ID: 165832357
• Update Time: 2025-07-15

4,6,10-Trioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene-12-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6,10-trioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene-12-carboxylic acid
• EN300-785016
• 2138041-01-5
• 4,6,10-Trioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene-12-carboxylic acid

• Inchi： 1S/C10H6O5/c11-10(12)6-3-13-7-2-9-8(1-5(6)7)14-4-15-9/h1-3H,4H2,(H,11,12)
• InChI Key： UGIBJYLSTLKETD-UHFFFAOYSA-N
• SMILES： O1COC2C=C3C(C(C(=O)O)=CO3)=CC1=2

Computed Properties

• Exact Mass: 206.02152329g/mol
• Monoisotopic Mass: 206.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.9Ų

Additional information on 4,6,10-Trioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene-12-carboxylic acid

Chemical Profile of 4,6,10-Trioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene-12-carboxylic acid (CAS No. 2138041-01-5)

4,6,10-Trioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene-12-carboxylic acid, identified by the CAS number 2138041-01-5, is a complex organic compound with a distinctive tricyclic structure featuring multiple oxygen-containing functional groups. This molecule has garnered attention in the field of organic chemistry and pharmaceutical research due to its unique structural framework and potential biological activities. The presence of three oxygen atoms in the trioxa motif introduces reactive sites that can participate in various chemical transformations, making it a subject of interest for synthetic chemists and biologists alike.

The compound belongs to the class of tricyclic ethers, which are known for their stability and versatility in forming stable bonds with other molecules. The specific arrangement of the oxygen atoms in 4,6,10-Trioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene-12-carboxylic acid contributes to its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The carboxylic acid group at the 12-position provides an acidic proton that can be utilized in various coupling reactions and derivatization processes.

In recent years, there has been growing interest in tricyclic compounds due to their role as pharmacophores in drug discovery. The structural complexity of these molecules often translates into unique biological activities that make them attractive candidates for therapeutic development. For instance, tricyclic ethers have been explored for their potential applications in anti-inflammatory and antimicrobial therapies. The oxygen-rich environment of 4,6,10-Trioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene-12-carboxylic acid suggests that it may interact with biological targets through hydrogen bonding or other polar interactions.

One of the most compelling aspects of this compound is its potential as a building block for more complex structures. The tricyclic core can be modified through various chemical reactions to introduce additional functional groups or alter the electronic properties of the molecule. This flexibility makes it a valuable tool for medicinal chemists seeking to develop novel drug candidates. Additionally, the carboxylic acid functionality allows for further derivatization into esters or amides, which are common motifs in pharmaceuticals.

Recent studies have highlighted the importance of understanding the stereochemistry of tricyclic compounds in determining their biological activity. The specific arrangement of substituents around the three-membered oxygen rings can significantly influence how these molecules interact with biological targets such as enzymes or receptors. In the case of 4,6,10-Trioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene-12-carboxylic acid, careful consideration must be given to the stereochemistry at each chiral center to optimize its pharmacological properties.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The tricyclic framework requires precise control over reaction conditions to ensure high yields and purity. However, once synthesized, it serves as a versatile scaffold for further chemical manipulation. Advances in synthetic methodologies have made it possible to construct complex tricyclic systems with increasing efficiency and precision.

In conclusion,4,6,10-Trioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene-12-carboxylic acid (CAS No. 2138041-01-5) represents an intriguing molecule with significant potential in pharmaceutical research and drug development。 Its unique structural features and reactivity make it a valuable intermediate for synthesizing more complex bioactive molecules。 As research continues to uncover new applications for tricyclic compounds， this molecule is likely to play an important role in future therapeutic strategies。